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Core Summary
DS-7423 is a potent, orally bioavailable, dual inhibitor of phosphatidylinositol 3-kinase (PI3K)

and the mammalian target of rapamycin (mTOR). By targeting two key nodes in a critical

signaling pathway frequently dysregulated in cancer, DS-7423 has demonstrated significant

anti-tumor activity in a range of preclinical models. This technical guide provides a

comprehensive overview of the core data and methodologies related to DS-7423's investigation

in oncology, designed to inform and support ongoing research and development efforts in this

area.

Mechanism of Action
DS-7423 exerts its anti-neoplastic effects by inhibiting the kinase activity of both PI3K and

mTOR, which are central components of the PI3K/AKT/mTOR signaling cascade. This pathway

is a critical regulator of cell growth, proliferation, survival, and metabolism. In many cancers,

mutations in genes such as PIK3CA and loss of the tumor suppressor PTEN lead to the

hyperactivation of this pathway, promoting tumorigenesis.

DS-7423's dual inhibition is significant. While mTOR exists in two complexes, mTORC1 and

mTORC2, rapalogs (rapamycin and its analogs) only inhibit mTORC1. The inhibition of

mTORC1 can lead to a feedback activation of AKT through mTORC2. By inhibiting both PI3K

and mTOR (including both mTORC1 and mTORC2), DS-7423 can achieve a more complete
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and sustained blockade of the pathway, potentially overcoming this resistance mechanism.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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